Cas no 1261508-74-0 (2-(2-Bromo-6-(difluoromethyl)benzoyl)pyridine)

• Product Name: 2-(2-Bromo-6-(difluoromethyl)benzoyl)pyridine
• CAS No: 1261508-74-0
• MF: C₁₃H₈BrF₂NO
• MW: 312.109529495239
• CID: 4985517
• Update Time: 2025-10-30

2-(2-Bromo-6-(difluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-6-(difluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H8BrF2NO/c14-9-5-3-4-8(13(15)16)11(9)12(18)10-6-1-2-7-17-10/h1-7,13H
• InChI Key： IHEQTRDBYHJZRS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(F)F)=C1C(C1C=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• XLogP3: 3.8
• Topological Polar Surface Area: 30

Additional information on 2-(2-Bromo-6-(difluoromethyl)benzoyl)pyridine

Comprehensive Overview of 2-(2-Bromo-6-(difluoromethyl)benzoyl)pyridine (CAS No. 1261508-74-0)

2-(2-Bromo-6-(difluoromethyl)benzoyl)pyridine, with the CAS number 1261508-74-0, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique bromine and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, combining a pyridine ring with a benzoyl moiety, makes it a valuable building block for designing novel pharmaceuticals and functional materials.

In recent years, the demand for fluorinated compounds like 2-(2-Bromo-6-(difluoromethyl)benzoyl)pyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated analogs often exhibit improved pharmacokinetic properties. The compound's bromine substituent also offers a reactive site for further functionalization, enabling the creation of diverse derivatives for high-throughput screening.

From an agrochemical perspective, 2-(2-Bromo-6-(difluoromethyl)benzoyl)pyridine is explored for its role in developing next-generation pesticides and herbicides. The difluoromethyl group is known to enhance the biological activity of agrochemicals, making this compound a promising candidate for sustainable crop protection solutions. Additionally, its pyridine core aligns with the growing trend of heterocyclic chemistry in agrochemical design.

The synthesis of 2-(2-Bromo-6-(difluoromethyl)benzoyl)pyridine typically involves multi-step organic reactions, including halogenation and Friedel-Crafts acylation. Advanced techniques such as microwave-assisted synthesis and flow chemistry are increasingly employed to optimize yield and purity. Analytical methods like NMR spectroscopy and mass spectrometry are critical for characterizing this compound, ensuring its suitability for downstream applications.

Environmental and safety considerations are paramount when working with 2-(2-Bromo-6-(difluoromethyl)benzoyl)pyridine. While it is not classified as a hazardous substance, proper handling protocols must be followed to minimize exposure. Researchers are also investigating green chemistry approaches to reduce waste and improve the sustainability of its production processes.

In the context of material science, this compound's unique electronic properties make it a candidate for organic electronics and photovoltaic materials. Its aromatic and heterocyclic structure contributes to charge transport characteristics, which are essential for developing efficient OLEDs and solar cells.

As the scientific community continues to explore the potential of 2-(2-Bromo-6-(difluoromethyl)benzoyl)pyridine, its applications are expected to expand into emerging fields such as bioconjugation and catalysis. The compound's adaptability and functional group diversity position it as a key player in the future of chemical innovation.